Cas no 2089691-43-8 (methyl 2-amino-2-(pyrimidin-4-yl)acetate)

• Product Name: methyl 2-amino-2-(pyrimidin-4-yl)acetate
• CAS No: 2089691-43-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6326185
• PubChem ID: 131606404
• Update Time: 2025-05-21

methyl 2-amino-2-(pyrimidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(pyrimidin-4-yl)acetate
• 2089691-43-8
• EN300-1765841

• Inchi： 1S/C7H9N3O2/c1-12-7(11)6(8)5-2-3-9-4-10-5/h2-4,6H,8H2,1H3
• InChI Key： XFTLDICYDPAKGT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CN=CN=1)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 2-amino-2-(pyrimidin-4-yl)acetate

Methyl 2-Amino-2-(Pyrimidin-4-Yl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(pyrimidin-4-yl)acetate (CAS No. 2089691-43-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound, characterized by its unique structure featuring a pyrimidine ring and an amino acetate moiety, has been extensively studied for its potential applications in drug discovery and as an intermediate in organic synthesis. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further highlighted its importance in modern chemical research.

The methyl ester of 2-amino-2-(pyrimidin-4-yl)acetic acid is notable for its stability and reactivity, making it a valuable building block in the construction of complex molecules. Its structure allows for easy functionalization, enabling chemists to explore diverse substitution patterns and stereochemical outcomes. This flexibility has been exploited in the development of novel therapeutic agents targeting various biological pathways, including kinase inhibitors and other enzyme modulators.

Recent studies have focused on the synthesis of methyl 2-amino-2-(pyrimidin-4-yl)acetate through efficient routes, often utilizing microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and minimize environmental impact. These advancements have not only improved the scalability of production but also opened new avenues for exploring its biological activities. For instance, researchers have reported promising results in antiproliferative assays, suggesting potential applications in oncology.

In addition to its role as a synthetic intermediate, methyl 2-amino-2-(pyrimidin-4-yl)acetate has been incorporated into peptide-based drugs and bioconjugates. Its ability to form stable amide bonds with amino acids makes it an attractive candidate for designing peptidomimetics with enhanced pharmacokinetic properties. Furthermore, its pyrimidine ring contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets such as proteins and nucleic acids.

From a structural perspective, the compound's pyrimidine ring serves as a platform for additional functional groups, enabling the creation of heterocyclic compounds with diverse biological profiles. This feature has been leveraged in the design of inhibitors for various enzymes, including kinases and proteases, which are key targets in disease therapy. Recent computational studies have also provided insights into the compound's binding affinities and selectivity profiles, further guiding its application in drug design.

Another area of interest is the stereochemistry of methyl 2-amino-2-(pyrimidin-4-yl)acetate. The presence of chiral centers in certain derivatives has led to investigations into enantioselective synthesis methods, which are critical for producing optically pure compounds required in pharmaceutical development. Advances in asymmetric catalysis have enabled the preparation of enantiomerically enriched samples, paving the way for stereochemical studies and the development of chiral drugs.

Looking ahead, the continued exploration of methyl 2-amino-2-(pyrimidin-4-yil)acetate's properties is expected to yield further breakthroughs in medicinal chemistry. Its role as a building block in complex molecule synthesis will likely expand as new synthetic strategies emerge. Additionally, ongoing research into its pharmacological effects may uncover novel therapeutic applications, solidifying its position as an essential compound in contemporary chemical research.